Cas no 2229657-86-5 (4-amino-4-1-(furan-2-yl)prop-1-en-2-ylcyclohexan-1-ol)

4-Amino-4-[1-(furan-2-yl)prop-1-en-2-yl]cyclohexan-1-ol is a functionalized cyclohexanol derivative featuring both an amino group and a furan-substituted propenyl moiety. This compound exhibits potential as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules or specialty chemicals. The presence of the furan ring and the amino-alcohol functionality offers multiple sites for further chemical modifications, enabling applications in heterocyclic chemistry and drug discovery. Its structural complexity allows for stereoselective transformations, making it valuable in the synthesis of chiral compounds. The compound's stability and reactivity profile suggest utility in medicinal chemistry research and fine chemical manufacturing.
4-amino-4-1-(furan-2-yl)prop-1-en-2-ylcyclohexan-1-ol structure
2229657-86-5 structure
Product Name:4-amino-4-1-(furan-2-yl)prop-1-en-2-ylcyclohexan-1-ol
CAS No:2229657-86-5
MF:C13H19NO2
MW:221.29546380043
CID:6571570
PubChem ID:165678649
Update Time:2025-10-12

4-amino-4-1-(furan-2-yl)prop-1-en-2-ylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4-amino-4-1-(furan-2-yl)prop-1-en-2-ylcyclohexan-1-ol
    • 4-amino-4-[1-(furan-2-yl)prop-1-en-2-yl]cyclohexan-1-ol
    • 2229657-86-5
    • EN300-1807124
    • Inchi: 1S/C13H19NO2/c1-10(9-12-3-2-8-16-12)13(14)6-4-11(15)5-7-13/h2-3,8-9,11,15H,4-7,14H2,1H3/b10-9-
    • InChI Key: LPSDJSGYHKZORL-KTKRTIGZSA-N
    • SMILES: OC1CCC(/C(=C\C2=CC=CO2)/C)(CC1)N

Computed Properties

  • Exact Mass: 221.141578849g/mol
  • Monoisotopic Mass: 221.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 59.4Ų

4-amino-4-1-(furan-2-yl)prop-1-en-2-ylcyclohexan-1-ol Pricemore >>

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Additional information on 4-amino-4-1-(furan-2-yl)prop-1-en-2-ylcyclohexan-1-ol

Introduction to 4-amino-4-1-(furan-2-yl)prop-1-en-2-ylcyclohexan-1-ol (CAS No. 2229657-86-5)

4-amino-4-1-(furan-2-yl)prop-1-en-2-ylcyclohexan-1-ol (CAS No. 2229657-86-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The molecular structure of 4-amino-4-1-(furan-2-yl)prop-1-en-2-ylcyclohexan-1-ol is composed of a cyclohexane ring with an amino group and a furan-substituted propenyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a subject of interest for both academic and industrial research.

Recent studies have highlighted the potential of 4-amino-4-1-(furan-2-yl)prop-1-en-2-ylcyclohexan-1-ol in modulating specific enzymes and receptors involved in various disease states. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the compound effectively reduced the enzyme's activity, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

In another study, researchers explored the anti-inflammatory properties of 4-amino-4-1-(furan-2-yl)prop-1-en-2-ylcyclohexan-1-ol. The results indicated that the compound significantly attenuated inflammation in cellular models, making it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis. The anti-inflammatory effects were attributed to the compound's ability to inhibit pro-inflammatory cytokines and signaling pathways.

The pharmacokinetic profile of 4-amino-4-1-(furan-2-yl)propenylcyclohexanone has also been investigated. A preclinical study conducted in animal models demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These findings suggest that 4-amino-4-(furan-substituted propenyl)cyclohexanol could be developed into an orally available drug with good bioavailability and minimal side effects.

In addition to its therapeutic potential, 4-amino-furan-substituted cyclohexanol has been studied for its use as a synthetic intermediate in organic chemistry. Its unique structure makes it a valuable building block for the synthesis of more complex molecules with diverse biological activities. Researchers have successfully utilized this compound to develop novel derivatives with enhanced pharmacological properties.

The safety profile of 4-amino-furan-substituted cyclohexanol is another critical aspect that has been evaluated. Toxicological studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in preclinical models. These findings support its further development as a safe and effective therapeutic agent.

In conclusion, 4-amino-furan-substituted cyclohexanol (CAS No. 2229657-86-5) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological and pharmacological properties, make it an attractive candidate for further investigation and development into novel therapeutic agents.

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